Cas no 928-70-1 (potassium isopentyl dithiocarbonate)

potassium isopentyl dithiocarbonate structure
928-70-1 structure
Product Name:potassium isopentyl dithiocarbonate
CAS No:928-70-1
MF:C6H12KOS2
MW:203.387180328369
CID:83210
PubChem ID:23691977
Update Time:2024-10-26

potassium isopentyl dithiocarbonate Chemical and Physical Properties

Names and Identifiers

    • potassium isopentyl dithiocarbonate
    • carbonicacid,dithio-,o-isopentylester,potassiumsalt
    • Carbonodithioicacid,O-(3-methylbutyl)ester,potassiumsalt
    • potassiumisopentylxanthate
    • potassiumisopentylxanthogenate
    • potassiumo-isoamylxanthate
    • POTASSIUM ISOAMYLXANTHATE
    • potassium,3-methylbutoxymethanedithioate
    • dithiocarbonic acid O-isopentyl ester,potassium-salt
    • Dithiokohlensaeure-O-isopentylester,Kalium-Salz
    • Dithiokohlensaeure-O-isopentylester,Kalium-Verbindung
    • EINECS 213-180-2
    • Kalium-isoamylxanthogenat
    • potassium isoamylxanthogenate
    • carbonic acid, dithio-, o-isopentyl ester, potassium salt
    • carbonodithioic acid, o-(3-methylbutyl) ester, potassium salt
    • potassium isoamyl xanthate
    • potassium isopentyl xanthate
    • potassium isopentyl xanthogenate
    • potassium o-isoamyl xanthate
    • Carbonic acid, dithio-, O-isopentyl ester, potassium salt (8CI)
    • Carbonodithioic acid, O-(3-methylbutyl) ester, potassium salt (9CI)
    • Isopentyl alcohol, dithiocarbonate, potassium salt (8CI)
    • 928-70-1
    • NSC 4864
    • SCHEMBL10603806
    • potassium;3-methylbutoxymethanedithioate
    • NS00100110
    • CMXOFNZFIJEFDA-UHFFFAOYSA-M
    • O-(3-Methylbutyl)carbonodithioate, potassium salt
    • DTXSID50883608
    • potassium O-isopentyl carbonodithioate
    • BDBM50004937
    • EC 213-180-2
    • CHEMBL2380740
    • AKOS015955448
    • Carbonodithioic acid, O-(3-methylbutyl) ester, potassium salt (1:1)
    • Inchi： 1S/C6H12OS2.K/c1-5(2)3-4-7-6(8)9;/h5H,3-4H2,1-2H3,(H,8,9);
    • InChI Key： KFZWNRYTPOBSJL-UHFFFAOYSA-N
    • SMILES： [K].S=C(OCCC(C)C)S

Computed Properties

  • Exact Mass: 201.98900
  • Monoisotopic Mass: 201.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.3A^2

Experimental Properties

  • Density: 1.2513 (rough estimate)
  • Boiling Point: 553.11°C (rough estimate)
  • Flash Point: 65.3ºC
  • Refractive Index: 1.6000 (estimate)
  • PSA: 66.62000
  • LogP: 2.53150

potassium isopentyl dithiocarbonate Customs Data

  • HS CODE：2930902000
  • Customs Data：

    China Customs Code:

    2930902000

    Overview:

    2930902000. Dithiocarbonate(Or salt). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930902000. other dithiocarbonates (xanthates). VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

potassium isopentyl dithiocarbonate Production Method

Production Method 1

928-70-1 928-70-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Hexadecyltrimethylammonium bromide ;  rt; 6 h, rt → 40 °C; 60 min, 0.074 atm, 80 °C
Reference
Method for synthesizing isoamylxanthate by using phase transfer catalyst
, China, , ,

Production Method 2

928-70-1 928-70-1
Reaction Conditions
Reference
Preparation of alkaline isopropyl xanthogenates
, Romania, , ,

Production Method 3

928-70-1 928-70-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ;  3 h, rt
Reference
Xanthates and Trithiocarbonates Strongly Inhibit Carbonic Anhydrases and Show Antiglaucoma Effects in Vivo
Carta, Fabrizio; Akdemir, Atilla; Scozzafava, Andrea; Masini, Emanuela; Supuran, Claudiu T., Journal of Medicinal Chemistry, 2013, 56(11), 4691-4700

Production Method 4

928-70-1 928-70-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide ;  rt; 1 h, rt
Reference
Synthesis and characterization of isoamylol xanthate copper
Hou, Lanfeng; Chen, Shaofeng, Shandong Huagong, 2016, 45(11), 22-23

Production Method 5

928-70-1 928-70-1
Reaction Conditions
Reference
Process for production of ashless dialkyl xanthates as lubricating oil additives
, India, , ,

Production Method 6

928-70-1 928-70-1
Reaction Conditions
Reference
Benzylthiouronium-O-alkyldithiocarbonates potential pesticides
Bhai, Aziz; Boparai, K. S., Journal of the Indian Chemical Society, 1979, 56(10), 1043-4

Production Method 7

928-70-1 928-70-1
Reaction Conditions
Reference
Alkali metal xanthates
, Canada, , ,

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